Alfuzosin Hydrochloride
Alfuzosin Hydrochloride
Alfuzosin Hydrochloride is the hydrochloride salt of alfuzosin, a quinazoline compound with smooth muscle-relaxing activity. Alfuzosin selectively binds to and antagonizes post-synaptic alpha-1-adrenoreceptors in smooth muscle of the prostate, bladder base, bladder neck, prostatic capsule, and prostatic urethra, initiating relaxation of smooth muscle and resulting in improvement of urine flow and the symptoms of benign prostatic hyperplasia (BPH). This agent also blocks alpha-1-adrenoreceptors in peripheral vascular smooth muscle, resulting in vasodilatation and a decrease in peripheral vascular resistance.
Brand Name:
Vulcanchem
CAS No.:
81403-68-1
VCID:
VC0195035
InChI:
InChI=1S/C19H27N5O4.ClH/c1-24(8-5-7-21-18(25)14-6-4-9-28-14)19-22-13-11-16(27-3)15(26-2)10-12(13)17(20)23-19;/h10-11,14H,4-9H2,1-3H3,(H,21,25)(H2,20,22,23);1H
SMILES:
CN(CCCNC(=O)C1CCCO1)C2=NC3=CC(=C(C=C3C(=N2)N)OC)OC.Cl
Molecular Formula:
C19H27N5O4. HCl
Molecular Weight:
425.9 g/mol
Alfuzosin Hydrochloride
CAS No.: 81403-68-1
Impurities
VCID: VC0195035
Molecular Formula: C19H27N5O4. HCl
Molecular Weight: 425.9 g/mol
Purity: > 95%
| CAS No. | 81403-68-1 |
|---|---|
| Product Name | Alfuzosin Hydrochloride |
| Molecular Formula | C19H27N5O4. HCl |
| Molecular Weight | 425.9 g/mol |
| IUPAC Name | N-[3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-methylamino]propyl]oxolane-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C19H27N5O4.ClH/c1-24(8-5-7-21-18(25)14-6-4-9-28-14)19-22-13-11-16(27-3)15(26-2)10-12(13)17(20)23-19;/h10-11,14H,4-9H2,1-3H3,(H,21,25)(H2,20,22,23);1H |
| Standard InChIKey | YTNKWDJILNVLGX-UHFFFAOYSA-N |
| SMILES | CN(CCCNC(=O)C1CCCO1)C2=NC3=CC(=C(C=C3C(=N2)N)OC)OC.Cl |
| Canonical SMILES | CN(CCCNC(=O)C1CCCO1)C2=NC3=CC(=C(C=C3C(=N2)N)OC)OC.Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 227-228 °C |
| Description | Alfuzosin Hydrochloride is the hydrochloride salt of alfuzosin, a quinazoline compound with smooth muscle-relaxing activity. Alfuzosin selectively binds to and antagonizes post-synaptic alpha-1-adrenoreceptors in smooth muscle of the prostate, bladder base, bladder neck, prostatic capsule, and prostatic urethra, initiating relaxation of smooth muscle and resulting in improvement of urine flow and the symptoms of benign prostatic hyperplasia (BPH). This agent also blocks alpha-1-adrenoreceptors in peripheral vascular smooth muscle, resulting in vasodilatation and a decrease in peripheral vascular resistance. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 81403-80-7 (Parent) |
| Synonyms | Alfetim alfusozine alfuzosin alfuzosin hydrochloride alphuzosine Benestan N-(3-((4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino)propyl)tetrahydro-2-furancarboxamide Urion UroXatral Xatral |
| PubChem Compound | 71764 |
| Last Modified | Nov 11 2021 |
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